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The advent of long-acting injectable antiretroviral therapy has marked a paradigm shift in the
management of HIV-1 infection. Cabotegravir, a potent integrase strand transfer inhibitor
(INSTI), co-administered with rilpivirine, a non-nucleoside reverse transcriptase inhibitor
(NNRTI), as a long-acting injectable regimen, offers a less frequent dosing alternative to daily
oral therapies. This guide provides a comprehensive comparison of the long-term durability of
virologic suppression with long-acting cabotegravir plus rilpivirine against contemporary daily
oral antiretroviral regimens, supported by experimental data from pivotal clinical trials.

Long-Term Virologic Efficacy: A Head-to-Head
Comparison

The long-term efficacy of injectable cabotegravir plus rilpivirine has been rigorously evaluated
in several key clinical trials, demonstrating sustained virologic suppression over multiple years.
When compared to daily oral therapies, such as those containing dolutegravir or bictegravir,
long-acting cabotegravir has shown non-inferior efficacy in maintaining viral loads below the
limit of detection.

Table 1: Virologic Suppression Rates in Key Long-Term
Studies
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Treatment-Emergent Resistance

While highly effective, instances of virologic failure with long-acting cabotegravir plus rilpivirine
have been associated with the emergence of resistance-associated mutations (RAMs) to both
components of the regimen. Understanding the pathways to resistance is critical for optimizing
patient selection and monitoring.

Table 2: Treatment-Emergent Resistance in Cabotegravir
Clinical Trials
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Experimental Protocols

The following sections detail the methodologies of the key clinical trials cited in this guide.
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LATTE-2 (Long-Acting Antiretroviral Treatment Enabling-
2)
o Study Design: A phase 2b, multicenter, open-label, parallel-group study.[21][22]

 Induction Phase: Treatment-naive adults with HIV-1 received oral cabotegravir and
abacavir/lamivudine for 20 weeks to establish virologic suppression.[21][22]

o Maintenance Phase: Participants with HIV-1 RNA <50 copies/mL were randomized (2:2:1) to
receive intramuscular long-acting cabotegravir plus rilpivirine every 4 or 8 weeks, or to
continue the oral regimen.[21][22]

e Primary Endpoints: Proportion of participants with HIV-1 RNA <50 copies/mL at week 32,
incidence of protocol-defined virologic failure, and safety.[25]

ATLAS-2M (Antiretroviral Therapy as Long-Acting
Suppression-2 Months)

o Study Design: A phase 3b, randomized, open-label, non-inferiority study.[5][7][14][26][27][28]
 Participants: Virologically suppressed adults on a stable antiretroviral regimen.[26][28]

» Randomization: Participants were randomized (1:1) to receive intramuscular long-acting
cabotegravir plus rilpivirine every 8 weeks or every 4 weeks.[26][28]

» Primary Endpoint: Proportion of participants with plasma HIV-1 RNA =50 copies/mL at Week
48.[27][28]

FLAIR (First Long-Acting Injectable Regimen)

o Study Design: A phase 3, randomized, open-label, multicenter, non-inferiority study.[2][8][9]
[10][29][30][31][32]

 Induction Phase: Antiretroviral therapy-naive participants received daily oral dolutegravir,
abacavir, and lamivudine for 20 weeks.[8]
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e Maintenance Phase: Participants with HIV-1 RNA <50 copies/mL were randomized (1:1) to
switch to long-acting cabotegravir and rilpivirine or continue the oral standard of care.[8]

e Primary Endpoint: Proportion of participants with HIV-1 RNA =50 copies/mL at Week 48.[8]

SOLAR (Study of Long-Acting Rilpivirine and
Cabotegravir)
o Study Design: A phase 3b, randomized, open-label, non-inferiority study.[11][12][13][14][15]

[16][17][24]

o Participants: Virologically suppressed adults on a stable regimen of daily oral
bictegravir/emtricitabine/tenofovir alafenamide.[15][24]

o Randomization: Participants were randomized (2:1) to switch to intramuscular long-acting
cabotegravir plus rilpivirine every 2 months or continue their oral regimen.[15]

e Primary Endpoint: Proportion of participants with plasma HIV-1 RNA =50 copies/mL at Month
12.[13]

Mechanism of Action and Resistance Pathways

Cabotegravir is an integrase strand transfer inhibitor (INSTI).[33][34] It targets the HIV
integrase enzyme, which is essential for the integration of viral DNA into the host cell's
genome.[3][23][35] By binding to the active site of the integrase, cabotegravir blocks the
strand transfer step of integration, thereby halting the HIV replication cycle.[10][34][36][37][38]
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Caption: Mechanism of action of Cabotegravir.

Resistance to cabotegravir typically emerges through specific mutations in the integrase gene.
[39][40] These mutations can reduce the binding affinity of the drug to the integrase enzyme,
thereby diminishing its inhibitory effect.[41]

Development of Cabotegravir Resistance
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Caption: Pathway to Cabotegravir resistance.

Experimental Workflow of a Representative Clinical
Trial (FLAIR)
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The workflow of the FLAIR study exemplifies the rigorous design employed to evaluate the
efficacy and safety of long-acting cabotegravir.

FLAIR Study Workflow
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Participants

'

20-Week Oral Induction:
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'

Randomization (1:1)
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Cabotegravir + Rilpivirine
(Every 4 Weeks)
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Dolutegravir/Abacavir/Lamivudine

'y

96-Week Follow-up

:
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Virologic Failure at Week 48
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Caption: FLAIR clinical trial workflow.

In conclusion, long-acting cabotegravir plus rilpivirine demonstrates durable, long-term
virologic suppression that is non-inferior to standard-of-care daily oral regimens. While the risk
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of treatment-emergent resistance exists and warrants careful monitoring, this injectable therapy
represents a significant advancement in HIV treatment, offering a highly effective and
convenient option for many individuals. The choice between long-acting injectable and daily
oral therapy should be individualized, taking into account patient preference, adherence history,
and baseline resistance profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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